Cas no 2229123-17-3 (3-(4,5-difluoro-2-methoxyphenoxy)piperidine)

• Product Name: 3-(4,5-difluoro-2-methoxyphenoxy)piperidine
• CAS No: 2229123-17-3
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6321012
• PubChem ID: 165678684
• Update Time: 2025-06-18

3-(4,5-difluoro-2-methoxyphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-difluoro-2-methoxyphenoxy)piperidine
• 2229123-17-3
• EN300-1798199

• Inchi： 1S/C12H15F2NO2/c1-16-11-5-9(13)10(14)6-12(11)17-8-3-2-4-15-7-8/h5-6,8,15H,2-4,7H2,1H3
• InChI Key： OAWKDLKKCRRVAH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)OC1CNCCC1)OC)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4,5-difluoro-2-methoxyphenoxy)piperidine

Introduction to 3-(4,5-difluoro-2-methoxyphenoxy)piperidine (CAS No. 2229123-17-3)

3-(4,5-difluoro-2-methoxyphenoxy)piperidine (CAS No. 2229123-17-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a difluoromethoxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperidine ring, a six-membered cyclic amine, is a common structural motif in many biologically active compounds. It is known for its ability to enhance the lipophilicity and membrane permeability of molecules, which are crucial properties for drugs targeting the central nervous system (CNS). The presence of the difluoromethoxyphenyl group further modulates the compound's pharmacological profile, potentially enhancing its selectivity and potency.

Recent studies have explored the potential of 3-(4,5-difluoro-2-methoxyphenoxy)piperidine in various therapeutic areas. One notable area of research is its application as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression. The mechanism of action is believed to involve the modulation of serotonin and norepinephrine reuptake, similar to that of selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs).

In addition to its antidepressant properties, 3-(4,5-difluoro-2-methoxyphenoxy)piperidine has also been investigated for its potential as an anxiolytic agent. Anxiety disorders are prevalent mental health conditions that significantly impact quality of life. Studies have demonstrated that this compound can reduce anxiety-like behaviors in rodent models, suggesting its potential as a novel anxiolytic drug candidate.

The pharmacokinetic properties of 3-(4,5-difluoro-2-methoxyphenoxy)piperidine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has good bioavailability. Its metabolism primarily involves oxidative pathways, leading to the formation of several metabolites that are efficiently excreted via urine and feces.

Safety and toxicity profiles are critical considerations in drug development. Preclinical toxicity studies have indicated that 3-(4,5-difluoro-2-methoxyphenoxy)piperidine has a wide therapeutic window and low toxicity at therapeutic doses. These findings support its potential for further clinical development.

The potential applications of 3-(4,5-difluoro-2-methoxyphenoxy)piperidine extend beyond psychiatric disorders. Recent research has explored its use in pain management. Chronic pain is a significant healthcare challenge, and current treatments often have limitations such as side effects and addiction potential. Studies have shown that this compound can effectively reduce pain sensitivity in preclinical models, making it a promising candidate for the development of novel analgesics.

In conclusion, 3-(4,5-difluoro-2-methoxyphenoxy)piperidine (CAS No. 2229123-17-3) represents a promising compound with diverse therapeutic potentials. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.